Cas no 865248-13-1 (ethyl 2-(2Z)-2-(2,2-dimethylpropanoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: ethyl 2-(2Z)-2-(2,2-dimethylpropanoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865248-13-1
• MF: C₁₆H₂₁N₃O₅S₂
• MW: 399.485041379929
• CID: 6129878
• PubChem ID: 4084594
• Update Time: 2025-10-23

ethyl 2-(2Z)-2-(2,2-dimethylpropanoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2Z)-2-(2,2-dimethylpropanoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• 3(2H)-Benzothiazoleacetic acid, 6-(aminosulfonyl)-2-[(2,2-dimethyl-1-oxopropyl)imino]-, ethyl ester
• ethyl 2-[(2Z)-2-[(2,2-dimethylpropanoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• ethyl 2-[2-(2,2-dimethylpropanoylimino)-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• (Z)-ethyl 2-(2-(pivaloylimino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate
• 865248-13-1
• SR-01000012045
• F1366-2994
• AKOS024607484
• SR-01000012045-1

• Inchi： 1S/C16H21N3O5S2/c1-5-24-13(20)9-19-11-7-6-10(26(17,22)23)8-12(11)25-15(19)18-14(21)16(2,3)4/h6-8H,5,9H2,1-4H3,(H2,17,22,23)
• InChI Key： HONIMIRFGPSINP-UHFFFAOYSA-N
• SMILES： S1C2=CC(S(N)(=O)=O)=CC=C2N(CC(OCC)=O)C1=NC(=O)C(C)(C)C

Computed Properties

• Exact Mass: 399.09226313g/mol
• Monoisotopic Mass: 399.09226313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 588.6±60.0 °C(Predicted)
• pka: 9.52±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(2Z)-2-(2,2-dimethylpropanoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Ethyl 2-(2Z)-2-(2,2-Dimethylpropanoyl)Imino-6-Sulfamoyl-2,3-Dihydro-1,3-Benzothiazol-3-YlAcetate: A Comprehensive Overview

Ethyl 2-(2Z)-2-(2,2-dimethylpropanoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865248-13-1) is a complex organic compound with a unique structure that combines several functional groups. This compound has garnered attention in the fields of organic chemistry and pharmacology due to its potential applications in drug development and material science. The molecule's structure is characterized by a benzothiazole ring system, which is a heterocyclic aromatic compound containing sulfur and nitrogen atoms. The presence of the sulfamoyl group (-SO₂NH-) and the imino group (=NH) further enhances its chemical versatility.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, condensations, and reductions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway for this compound, improving yield and purity. The use of transition metal catalysts has been particularly beneficial in facilitating key steps such as the formation of the benzothiazole ring and the coupling of the sulfamoyl group.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. The benzothiazole moiety is known to exhibit antimicrobial and anti-inflammatory properties, making it a valuable component in drug design. Additionally, the sulfamoyl group can act as a bioisostere for other functional groups, allowing for further chemical modifications to tailor the compound's properties for specific therapeutic applications.

Recent studies have explored the use of this compound in the development of novel materials with unique optical and electronic properties. The benzothiazole ring system is known to exhibit fluorescence under certain conditions, which could be harnessed for applications in sensors and imaging technologies. Furthermore, the presence of the imino group introduces additional flexibility into the molecule, enabling it to form hydrogen bonds and participate in supramolecular assemblies.

In terms of pharmacokinetics, this compound has shown moderate solubility in aqueous solutions, which is a critical factor for its potential use as an oral drug. However, its stability under physiological conditions requires further investigation to ensure its suitability for therapeutic applications. Researchers are currently exploring methods to enhance its bioavailability while maintaining its desired pharmacological properties.

The environmental impact of this compound is another area of interest. Given its complex structure and potential use in pharmaceuticals, understanding its degradation pathways and ecological effects is essential. Preliminary studies suggest that the compound undergoes hydrolysis under alkaline conditions, but further research is needed to assess its long-term environmental fate.

In conclusion, ethyl 2-(2Z)-2-(2,2-dimethylpropanoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865248-13-1) represents a significant advancement in organic chemistry with diverse potential applications. Its unique structure and functional groups make it a valuable tool for researchers in various fields. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial development.